methyl 2-[(2,4-dimethylbenzoyl)amino]-4,5-dimethoxybenzoate

• IUPAC Name: methyl 2-[(2,4-dimethylbenzoyl)amino]-4,5-dimethoxybenzoate
• InChI: InChI=1S/C19H21NO5/c1-11-6-7-13(12(2)8-11)18(21)20-15-10-17(24-4)16(23-3)9-14(15)19(22)25-5/h6-10H,1-5H3,(H,20,21)
• InChI Key: IHQQPHDHYWMNDS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)NC2=CC(=C(C=C2C(=O)OC)OC)OC)C
• Molecular Formula: C19H21NO5
• Molecular Weight: 343.4 g/mol

Description

Methyl 2-[(2,4-dimethylbenzoyl)amino]-4,5-dimethoxybenzoate, also known as DDB, is a chemical compound that has been extensively studied for its potential application in scientific research. It is a synthetic derivative of the natural compound harmine, which is found in several plants and has been traditionally used for medicinal purposes. DDB has shown promising results in various scientific studies due to its unique properties and mechanism of action.

Mechanism of Action

The mechanism of action of methyl 2-[(2,4-dimethylbenzoyl)amino]-4,5-dimethoxybenzoate is not fully understood, but it is thought to involve the inhibition of several key enzymes and signaling pathways. methyl 2-[(2,4-dimethylbenzoyl)amino]-4,5-dimethoxybenzoate has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. It has also been found to inhibit the activity of several kinases, including protein kinase C and mitogen-activated protein kinase, which are involved in cell signaling pathways.
Biochemical and Physiological Effects:
methyl 2-[(2,4-dimethylbenzoyl)amino]-4,5-dimethoxybenzoate has several biochemical and physiological effects that make it suitable for use in scientific research. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, which is thought to be due to its inhibition of topoisomerase II. methyl 2-[(2,4-dimethylbenzoyl)amino]-4,5-dimethoxybenzoate has also been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. Additionally, methyl 2-[(2,4-dimethylbenzoyl)amino]-4,5-dimethoxybenzoate has been shown to have antioxidant properties, which may contribute to its anti-cancer and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

Methyl 2-[(2,4-dimethylbenzoyl)amino]-4,5-dimethoxybenzoate has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity, making it suitable for use in large-scale studies. Additionally, methyl 2-[(2,4-dimethylbenzoyl)amino]-4,5-dimethoxybenzoate has been extensively studied for its biological activities, making it a well-characterized compound. However, there are some limitations to the use of methyl 2-[(2,4-dimethylbenzoyl)amino]-4,5-dimethoxybenzoate in lab experiments. It has been shown to have cytotoxic effects at high concentrations, which may limit its use in some studies. Additionally, the mechanism of action of methyl 2-[(2,4-dimethylbenzoyl)amino]-4,5-dimethoxybenzoate is not fully understood, which may make it difficult to interpret some experimental results.

Future Directions

There are several future directions for the study of methyl 2-[(2,4-dimethylbenzoyl)amino]-4,5-dimethoxybenzoate. One area of research is the development of methyl 2-[(2,4-dimethylbenzoyl)amino]-4,5-dimethoxybenzoate derivatives with improved biological activities and reduced toxicity. Additionally, the mechanism of action of methyl 2-[(2,4-dimethylbenzoyl)amino]-4,5-dimethoxybenzoate could be further elucidated to better understand its effects on cancer cells and other biological systems. Finally, the potential therapeutic applications of methyl 2-[(2,4-dimethylbenzoyl)amino]-4,5-dimethoxybenzoate could be explored further, including its use in the treatment of cancer, inflammatory diseases, and viral infections.
In conclusion, methyl 2-[(2,4-dimethylbenzoyl)amino]-4,5-dimethoxybenzoate is a synthetic compound that has shown promising results in various scientific studies due to its unique properties and mechanism of action. It has several biological activities, including anti-cancer, anti-inflammatory, and anti-viral properties, and has been extensively studied for its potential application in scientific research. While there are some limitations to its use in lab experiments, the future directions for the study of methyl 2-[(2,4-dimethylbenzoyl)amino]-4,5-dimethoxybenzoate are promising, and it may have important therapeutic applications in the future.

Synthesis Methods

The synthesis of methyl 2-[(2,4-dimethylbenzoyl)amino]-4,5-dimethoxybenzoate involves several steps, starting with the reaction of harmine with 2,4-dimethylbenzoyl chloride to form 2,4-dimethylbenzoyl harmine. This intermediate is then reacted with methyl 4,5-dimethoxybenzoate in the presence of a base to yield methyl 2-[(2,4-dimethylbenzoyl)amino]-4,5-dimethoxybenzoate. The synthesis of methyl 2-[(2,4-dimethylbenzoyl)amino]-4,5-dimethoxybenzoate has been optimized to provide high yields and purity, making it suitable for use in scientific research.

Scientific Research Applications

Methyl 2-[(2,4-dimethylbenzoyl)amino]-4,5-dimethoxybenzoate has been extensively studied for its potential application in scientific research. It has been shown to have several biological activities, including anti-cancer, anti-inflammatory, and anti-viral properties. methyl 2-[(2,4-dimethylbenzoyl)amino]-4,5-dimethoxybenzoate has been found to inhibit the growth of several cancer cell lines, including breast, lung, and colon cancer cells. It has also been shown to reduce inflammation in animal models of arthritis and to inhibit the replication of several viruses, including HIV and herpes simplex virus.